2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C15H13ClFNO3/c16-13-7-10(8-19)1-6-14(13)21-9-15(20)18-12-4-2-11(17)3-5-12/h1-7,19H,8-9H2,(H,18,20)
• InChI Key: GCKSUKDFZLOFMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)COC2=C(C=C(C=C2)CO)Cl)F
• Molecular Formula: C15H13ClFNO3
• DSSTOX Substance ID: DTXSID10358423
• Molecular Weight: 309.72 g/mol
• CAS RN: 693815-65-5

Description

2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide, also known as CFTR(inh)-172, is a small molecule inhibitor that selectively blocks the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel. This molecule has gained significant attention in recent years due to its potential therapeutic applications in treating cystic fibrosis (CF), a genetic disorder that affects the lungs, pancreas, and other organs.

Mechanism of Action

2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide(inh)-172 selectively blocks the 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide chloride channel by binding to a specific site on the protein. This binding prevents chloride ions from passing through the channel, thereby reducing the abnormal chloride secretion that occurs in CF.
Biochemical and Physiological Effects:
2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide(inh)-172 has been shown to effectively block 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide-mediated chloride secretion in epithelial cells, which is a hallmark of CF. Additionally, 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide(inh)-172 has been shown to improve the function of 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide in CF patient-derived cells, suggesting that it may be a promising therapeutic agent for CF.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide(inh)-172 is its specificity for the 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide chloride channel, which allows for selective inhibition of this target. Additionally, 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide(inh)-172 has been shown to be effective in both in vitro and in vivo studies, indicating its potential as a therapeutic agent for CF. However, one limitation of 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide(inh)-172 is its relatively low potency, which may limit its effectiveness in treating CF.

Future Directions

Future research on 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide(inh)-172 may focus on improving its potency and efficacy as a therapeutic agent for CF. Additionally, studies may investigate the potential of 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide(inh)-172 in treating other diseases that involve abnormal chloride secretion, such as secretory diarrhea. Finally, research may explore the use of 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide(inh)-172 in combination with other therapies for CF, such as gene therapy or corrector drugs.

Synthesis Methods

The synthesis of 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide(inh)-172 involves several steps, beginning with the reaction of 2-chloro-4-(hydroxymethyl)phenol with thionyl chloride to form 2-chloro-4-(chloromethyl)phenol. This intermediate is then reacted with 4-fluoroaniline to form 2-[2-chloro-4-(chloromethyl)phenoxy]-N-(4-fluorophenyl)acetamide. The final step involves the deprotection of the hydroxyl group using sodium methoxide to yield 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide(inh)-172.

Scientific Research Applications

2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide(inh)-172 has been extensively studied for its potential therapeutic applications in treating CF. In vitro studies have shown that 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide(inh)-172 can effectively block 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide-mediated chloride secretion in epithelial cells, which is a hallmark of CF. Additionally, 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide(inh)-172 has been shown to improve the function of 2-[2-chloro-4-(hydroxymethyl)phenoxy]-N-(4-fluorophenyl)acetamide in CF patient-derived cells, suggesting that it may be a promising therapeutic agent for CF.